ABC99

• Molecular Formula: C22H21ClN4O5
• Molecular Weight: 456.883
• IUPAC Name: 7-(4-chlorobenzyl)-1,3-dioxohexahydroimidazo[1,5-a]pyrazin-2(3H)-yl 2,3-dihydro-4H-benzo[b][1,4]oxazine-4-carboxylate
• InChI: InChI=1S/C22H21ClN4O5/c23-16-7-5-15(6-8-16)13-24-9-10-25-18(14-24)20(28)27(21(25)29)32-22(30)26-11-12-31-19-4-2-1-3-17(19)26/h1-8,18H,9-14H2
• InChI Key: OZPZCETZTBBQBO-UHFFFAOYSA-N
• SMILES: O=C(N1C2=CC=CC=C2OCC1)ON(C3=O)C(N4C3CN(CC5=CC=C(Cl)C=C5)CC4)=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: ABC99; ABC-99; ABC 99

Description

ABC99 is a Selective Irreversible Inhibitors of the Wnt-Deacylating Enzyme, this compound inhibited NOTUM with an IC50 value of 13 nM and showed excellent selectivity across the serine hydrolase family, as initially assessed by gel-based ABPP of soluble and membrane proteomes from SW620 cells. This compound preserves Wnt-mediated cell signaling in the presence of NOTUM and was also converted into an ABPP probe for visualizing NOTUM in native biological systems.

Scientific Research Applications

Swarm Intelligence and Optimization Algorithms

The Artificial Bee Colony (ABC) Algorithm is a significant development in swarm intelligence, a field studying systems of interacting agents like bee swarms. This algorithm is particularly effective for optimizing multivariable functions, surpassing other algorithms like Genetic Algorithm (GA) and Particle Swarm Algorithm (PSO) in performance (Karaboğa & Basturk, 2007).

Genetic Engineering and CRISPR-Cas9 Technology

CRISPR-Cas9, a groundbreaking technology in genome engineering, allows for precise editing and modulation of DNA sequences. It's widely used in various organisms for research and translational applications, contributing significantly to understanding genome function and the relationship between genetic variations and biological phenotypes (Hsu, Lander, & Zhang, 2014).

Approximate Bayesian Computation (ABC) in Population Data Analysis

ABC is a technique in Bayesian inference, useful for analyzing large datasets without needing a specified likelihood function. Originally developed for population genetics, its applications have broadened to areas like phylogenetics and epidemiology. ABC facilitates the use of more complex models, potentially providing a better fit to the data (Lopes & Beaumont, 2010).

ABC Framework in Demographic Estimation

The ABC framework is instrumental in analyzing genetic variation to estimate demographic and historical parameters. It allows for the incorporation of prior information and analysis of result quality with limited additional effort. ABC has been successfully applied in ecology and other fields, demonstrating its versatility and power (Bertorelle, Benazzo, & Mona, 2010).

ABC in Evolution and Ecology

In environmental sciences, ABC has been pivotal for inferring parameters and choosing between models in complex scenarios. This method fits within the Bayesian inferential framework and has seen use in areas like epidemiology, systems biology, and agent-based modeling, showing its wide applicability (Beaumont, 2010).

ABCB9 Protein and Its Potential Functions

ABCB9, a "half" ATP binding cassette (ABC) transporter, is notable for its high expression in testes and moderate levels in the brain and spinal cord. Its association with lysosomal markers suggests novel functions for ABCB9 in lysosomes, especially in cells with high phagocytosis and secretory activities, like Sertoli cells in testes (Zhang et al., 2000).

DIYABC Software for Population History Inference

DIYABC software allows for model-based inference on complex evolutionary scenarios using DNA sequence and microsatellite data. It supports various types of loci and provides model checking to assess model fit, making it a useful tool for inferring population histories and invasion routes of species (Cornuet, Ravigné, & Estoup, 2010).

Future Directions of ABC

ABC has evolved from a seminal idea to a practical tool for simulator-based statistical models. Its computational feasibility has been enhanced by machine learning techniques and general-purpose software platforms. This advancement allows ABC to address real-world applications in diverse fields like astronomy, epidemiology, and financial prediction (Pesonen et al., 2021).

ABCNA and Genotyping in DNA Diagnostics

Advances in ABCNA (array-based copy number analysis) and high-throughput genotyping have revolutionized DNA diagnostics. These technologies have led to discoveries in DNA copy number variation and genomic disorders, and are crucial in genome-wide association studies for understanding common adult diseases (Beaudet & Belmont, 2008).

Thalidomide and Implicit Associations in Literature

Using the ABC model, a discovery support tool systematically analyzed scientific literature, uncovering new potential therapeutic uses for thalidomide. This case report demonstrates the utility of literature mining in generating plausible hypotheses for drug repurposing (Weeber et al., 2003).

Molecular Dynamics Simulations on B-DNA

The ABC initiative on all-atom molecular dynamics simulations of B-form DNA duplexes provides valuable insights into DNA structure and sequence effects. This research, based on extensive simulations and comparisons with crystal and NMR structures, contributes to understanding DNA solvation and parameterization of coarse-grained models (Beveridge, Cheatham, & Mezei, 2012).

Approximate Bayesian Computation Methods

Approximate Bayesian Computation (ABC) methods have become prominent for solving intractable likelihood problems, especially in genetics. These methods have been improved and extended in recent years, increasing their reliability and applicability in various fields (Marin, Pudlo, Robert, & Ryder, 2011).

The ABCD Study in Brain Development

The ABCD study focuses on tracking brain development and health in over 10,000 children. It uses imaging methods optimized across multiple sites to measure brain structure and function, providing insights into adolescent development and addiction (Casey et al., 2018).

CRISPR in Cell Biology

The CRISPR-Cas9 system revolutionizes cell biology research, allowing for diverse manipulations of genome function. Its applications range from functional genomics and creation of transgenic animal models to genomic imaging, advancing our understanding of the genome-phenotype causality (Wang & Qi, 2016).

ABC-kNN in Bioinformatics Data Dimension Reduction

The ABC-kNN algorithm, combining Artificial Bee Colony and k-Nearest Neighbor methods, is effective in reducing data dimensions in bioinformatics. It efficiently identifies major contributing features in large datasets, particularly useful in gene expression analysis and studies on autistic behaviors (Prasartvit, Banharnsakun, Kaewkamnerdpong, & Achalakul, 2013).